N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide

• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C17H26N2O/c1-13-6-7-15(3)16(11-13)18-17(20)8-10-19-9-4-5-14(2)12-19/h6-7,11,14H,4-5,8-10,12H2,1-3H3,(H,18,20)
• InChI Key: RWRVDPGNLOVBNQ-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)CCC(=O)NC2=C(C=CC(=C2)C)C
• solubility: 38.5 [ug/mL]

Description

N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide, also known as U-47700, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by a team of researchers at the pharmaceutical company Upjohn. U-47700 has been used in scientific research as a tool to study the opioid receptor system and to develop new drugs for pain relief.

Mechanism of Action

N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide acts as a potent agonist of the mu-opioid receptor, which is the primary target of opioid analgesics. It binds to the receptor and activates it, leading to the release of endogenous opioids such as enkephalins and endorphins. This results in a reduction in pain perception and an increase in feelings of euphoria and relaxation.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce pain perception, induce feelings of euphoria and relaxation, and cause respiratory depression. It has also been found to have immunomodulatory effects and to modulate the release of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has a number of advantages for use in lab experiments. It is a potent agonist of the mu-opioid receptor, making it a useful tool for studying the opioid receptor system. It has also been found to have a high degree of selectivity for the mu-opioid receptor, making it a useful tool for studying the specific effects of opioids on the central nervous system.
However, N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide also has a number of limitations for use in lab experiments. It is a highly potent opioid analgesic, which means that it can be dangerous if not handled properly. It also has a high potential for abuse and addiction, which can make it difficult to control in a lab setting.

Future Directions

There are a number of future directions for research on N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide. One area of interest is the development of new drugs for pain relief that are based on the structure of N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide. Another area of interest is the investigation of the mechanisms of opioid addiction and the development of new treatments for opioid addiction. Finally, there is a need for further research on the biochemical and physiological effects of N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide, particularly with regard to its immunomodulatory effects and its effects on neurotransmitter release.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide involves the reaction of 3-methylpiperidine with 2,5-dimethylphenylacetyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then purified and crystallized to obtain N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide in its pure form.

Scientific Research Applications

N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been used in scientific research to study the opioid receptor system and to develop new drugs for pain relief. It has been found to be a potent agonist of the mu-opioid receptor, which is the primary target of opioid analgesics. N-(2,5-dimethylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has also been used to study the effects of opioids on the central nervous system and to investigate the mechanisms of opioid addiction.